Cas no 941878-44-0 (4-(4-methylbenzenesulfonyl)-N-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-ylbutanamide)

• Product Name: 4-(4-methylbenzenesulfonyl)-N-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-ylbutanamide
• CAS No: 941878-44-0
• MF: C₂₂H₂₅N₃O₇S
• MW: 475.514804601669
• CID: 5499380
• PubChem ID: 18585800
• Update Time: 2025-06-10

4-(4-methylbenzenesulfonyl)-N-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-ylbutanamide Chemical and Physical Properties

Names and Identifiers

• 941878-44-0
• 4-(4-methylphenyl)sulfonyl-N-[5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl]butanamide
• 4-tosyl-N-(5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl)butanamide
• AKOS024469167
• F2814-0957
• 4-(4-methylbenzenesulfonyl)-N-[5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl]butanamide
• 4-(4-methylbenzenesulfonyl)-N-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-ylbutanamide

• Inchi： 1S/C22H25N3O7S/c1-14-7-9-16(10-8-14)33(27,28)11-5-6-19(26)23-22-25-24-21(32-22)15-12-17(29-2)20(31-4)18(13-15)30-3/h7-10,12-13H,5-6,11H2,1-4H3,(H,23,25,26)
• InChI Key： KFDPVRCCMWYPOE-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(CCCC(NC1=NN=C(C2C=C(C(=C(C=2)OC)OC)OC)O1)=O)(=O)=O

Computed Properties

• Exact Mass: 475.14132132g/mol
• Monoisotopic Mass: 475.14132132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 710
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 138Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on 4-(4-methylbenzenesulfonyl)-N-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-ylbutanamide

Research Briefing on 4-(4-methylbenzenesulfonyl)-N-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-ylbutanamide (CAS: 941878-44-0)

In recent years, the compound 4-(4-methylbenzenesulfonyl)-N-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-ylbutanamide (CAS: 941878-44-0) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the realm of anticancer and anti-inflammatory drug development. The following briefing provides an overview of the latest research findings related to this compound, focusing on its synthesis, mechanism of action, and preclinical efficacy.

The synthesis of 4-(4-methylbenzenesulfonyl)-N-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-ylbutanamide involves a multi-step process that leverages modern organic chemistry techniques. Recent studies have optimized the synthetic pathway to improve yield and purity, which is critical for its application in drug development. The compound's structure, featuring a 1,3,4-oxadiazole core and a trimethoxyphenyl moiety, is believed to contribute to its biological activity by interacting with specific cellular targets, such as tubulin and various kinases.

Mechanistic studies have revealed that this compound exhibits potent antiproliferative effects against a range of cancer cell lines, including breast, lung, and colon cancers. Researchers have identified that it disrupts microtubule dynamics, leading to cell cycle arrest and apoptosis. Additionally, its anti-inflammatory properties have been explored, with findings suggesting that it modulates key signaling pathways, such as NF-κB and MAPK, which are implicated in chronic inflammatory diseases.

Preclinical evaluations have further demonstrated the compound's favorable pharmacokinetic profile, including good oral bioavailability and metabolic stability. These attributes make it a promising candidate for further development. However, challenges such as potential toxicity and off-target effects need to be addressed in future studies. Ongoing research is also investigating its potential synergies with existing chemotherapeutic agents to enhance therapeutic outcomes.

In conclusion, 4-(4-methylbenzenesulfonyl)-N-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-ylbutanamide represents a compelling area of research in medicinal chemistry. Its dual functionality as an anticancer and anti-inflammatory agent, coupled with its optimized synthetic accessibility, positions it as a valuable lead compound for drug discovery. Future studies should focus on elucidating its detailed mechanism of action and advancing it through clinical trials to fully realize its therapeutic potential.